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Compound of Interest

Compound Name:
Glutarimide-Isoindolinone-NH-

PEG2-COOH

Cat. No.: B8195863 Get Quote

Technical Guide: Glutarimide-Isoindolinone-NH-
PEG2-COOH
For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of Glutarimide-Isoindolinone-
NH-PEG2-COOH, a key building block in the development of targeted protein degraders. The

information is intended for use by professionals in research and drug development.

Introduction
Glutarimide-Isoindolinone-NH-PEG2-COOH is a synthetic E3 ligase ligand-linker conjugate.

[1][2][3] It incorporates a glutarimide-based ligand that binds to the Cereblon (CRBN) E3

ubiquitin ligase and is attached to a PEG2 linker with a terminal carboxylic acid.[1][2][3] This

bifunctional nature makes it a critical component in the synthesis of Proteolysis Targeting

Chimeras (PROTACs).

PROTACs are novel therapeutic agents that leverage the cell's own protein disposal machinery,

the ubiquitin-proteasome system, to selectively eliminate disease-causing proteins.[1][3]

Glutarimide-Isoindolinone-NH-PEG2-COOH serves as a foundational element for creating

these targeted degraders, providing the crucial link to the E3 ligase.[2]
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Physicochemical Properties
The following table summarizes the key physicochemical properties of Glutarimide-
Isoindolinone-NH-PEG2-COOH.

Property Value Source

CAS Number 2803827-03-2 [1][4]

Molecular Formula C20H25N3O7 [1]

Molecular Weight 419.43 g/mol [1]

Appearance Yellow to brown oil [1]

Purity ≥98% [4][5]

SMILES

O=C1C2=CC=C(C=C2CN1C3

C(NC(CC3)=O)=O)NCCOCCO

CCC(O)=O

[1]

Material Safety and Handling
While a complete, independently verified Material Safety Data Sheet (MSDS) for this specific

compound is not publicly available, information from suppliers provides guidance on safe

handling and storage. Users should always refer to the specific SDS provided by their supplier

and perform their own risk assessment before use.

General Safety Precautions
Based on the SDS for similar PEGylated compounds, standard laboratory safety practices

should be employed.[6] This includes wearing appropriate personal protective equipment (PPE)

such as safety goggles, gloves, and a lab coat.[6][7] Work should be conducted in a well-

ventilated area to avoid inhalation of any potential vapors.[7]

Storage and Stability
Proper storage is crucial to maintain the integrity of the compound.
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Condition Duration Notes

-20°C 1 month Protect from light.[1]

-80°C 6 months In solvent, protect from light.[1]

The compound is shipped at room temperature in the continental US, though this may vary for

other locations.[1]

Experimental Protocols and Solubility
This section details protocols for the preparation of stock and in vivo solutions, which are

critical for experimental reproducibility.

Solubility Data
The solubility of Glutarimide-Isoindolinone-NH-PEG2-COOH has been determined in various

solvents.

Solvent Concentration Notes

DMSO 73.33 mg/mL (174.83 mM)

Requires sonication.[1][3] Use

of hygroscopic DMSO can

significantly impact solubility;

newly opened DMSO is

recommended.[1]

Preparation of Stock Solutions
The following table provides volumes for preparing stock solutions at various concentrations.
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Desired
Concentration

Mass of Compound

1 mg 5 mg 10 mg

1 mM 2.3842 mL 11.9209 mL 23.8419 mL

5 mM 0.4768 mL 2.3842 mL 4.7684 mL

10 mM 0.2384 mL 1.1921 mL 2.3842 mL

To prevent degradation from repeated freeze-thaw cycles, it is recommended to aliquot and

store solutions once prepared.[1]

Preparation of In Vivo Solutions
For animal studies, the following solvent systems have been used to prepare clear solutions. It

is recommended to add each solvent sequentially.

Method 1 (SBE-β-CD in Saline):

Prepare a stock solution in DMSO.

Add 10% DMSO stock solution to 90% (20% SBE-β-CD in saline).

This yields a clear solution with a solubility of ≥ 6.75 mg/mL.[1]

Method 2 (Corn Oil):

Prepare a stock solution in DMSO.

Add 10% DMSO stock solution to 90% corn oil.

This yields a clear solution with a solubility of ≥ 6.75 mg/mL.[1]

Method 3 (PEG300/Tween-80/Saline):

Prepare a stock solution in DMSO.

Sequentially add: 10% DMSO, 40% PEG300, 5% Tween-80, and 45% saline.
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This yields a clear solution with a solubility of ≥ 5.5 mg/mL.[3]

Mechanism of Action in PROTAC Technology
Glutarimide-Isoindolinone-NH-PEG2-COOH is a key component in the formation of

PROTACs, which function by inducing the degradation of a target protein. The process involves

the formation of a ternary complex between the target protein, the PROTAC, and an E3

ubiquitin ligase.

The glutarimide-isoindolinone moiety of this molecule binds to Cereblon, a substrate receptor

of the CRL4-CRBN E3 ubiquitin ligase complex.[1][3] The terminal carboxylic acid of the PEG

linker allows for conjugation to a ligand that binds to a specific target protein. This dual binding

brings the target protein into close proximity with the E3 ligase, leading to its ubiquitination and

subsequent degradation by the proteasome.[1][3]
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Caption: PROTAC mechanism of action.

Experimental and Logical Workflows
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The following diagram illustrates a typical workflow for preparing an in vivo formulation of a

PROTAC synthesized from Glutarimide-Isoindolinone-NH-PEG2-COOH.

Start: Prepare
In Vivo Formulation

1. Weigh
Glutarimide-Isoindolinone-

NH-PEG2-COOH

2. Dissolve in
minimal fresh DMSO

3. Sonicate if necessary
to create stock solution

4. Choose In Vivo Vehicle

5a. Prepare 20%
SBE-β-CD in Saline

 SBE-β-CD 

5b. Use Corn Oil

 Corn Oil 

5c. Prepare PEG300/
Tween-80/Saline

 PEG300 

6a. Add 10% Stock to
90% SBE-β-CD Vehicle

6b. Add 10% Stock to
90% Corn Oil

6c. Add 10% Stock to
Vehicle Components

7. Final Dosing Solution
(Clear)
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Click to download full resolution via product page

Caption: Workflow for in vivo solution preparation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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